6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C19H15F3O4/c1-3-11-9-13-15(10-14(11)24-2)26-18(19(20,21)22)17(16(13)23)25-12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• InChI Key: FFOPBMBIKRZZDL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OC)OC(=C(C2=O)OC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C19H15F3O4
• Molecular Weight: 364.3 g/mol

Description

“6-ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-4H-chromen-4-one” is a chemical compound with the linear formula C19H15F3O4. It has a molecular weight of 364.324. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Derivative Formation

6-Ethyl-7-methoxy-3-phenoxy-2-(trifluoromethyl)-4H-chromen-4-one is a chemical compound that can undergo various synthetic transformations to produce novel compounds with potential applications in scientific research. The reactions of 2-(trifluoromethyl)chromones with cyanoacetamides and other reagents produce functionalized derivatives of 6H-benzo[c]chromen-6-one, showcasing the compound's versatility in synthesizing benzo[c]coumarin derivatives with unexpected pathways (Sosnovskikh et al., 2011).

Potential Biological Activities

Research on derivatives of chromen-4-one, similar in structure to this compound, has indicated various biological activities. For instance, compounds isolated from microorganisms such as 6-ethyl-8-hydroxy-4H-chromen-4-one have demonstrated anti-inflammatory properties and cytotoxicity against certain cancer cell lines, suggesting their potential as chemopreventive or chemotherapeutic agents (Patjana et al., 2019).

Chemical Properties and Reactions

The compound's chemical structure allows for interesting reactions and property studies, such as those involving chromene chromium carbene complexes in the synthesis of photochromic materials and biologically active natural products. These studies reveal the compound's utility in synthesizing complex structures, including naphthopyran and naphthopyrandione units, highlighting its importance in materials science and pharmaceutical research (Rawat et al., 2006).

Safety and Hazards

Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty with respect to this product. The buyer assumes responsibility to confirm the product’s identity and/or purity.